2-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride
Overview
Description
The compound “2-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceutical drugs . Attached to this ring is a 1,2,4-oxadiazole group, another common feature in various therapeutic agents .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a piperidine ring, a 1,2,4-oxadiazole group, and a propan-2-yl (isopropyl) group .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the piperidine and 1,2,4-oxadiazole groups. These groups could potentially undergo a variety of chemical reactions, depending on the conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, and boiling point would need to be determined experimentally .Scientific Research Applications
Biological Activities of Oxadiazole Derivatives
Antimicrobial Activity :
- Compounds with 1,3,4-oxadiazole and piperidine/piperazine rings show significant antimicrobial properties (Krolenko et al., 2016).
- N-substituted derivatives of 1,3,4-oxadiazole have been synthesized and exhibit moderate to talented antibacterial activity (Khalid et al., 2016).
Antiproliferative and Tubulin Inhibitor Activity :
- 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, a new chemical class, act as tubulin inhibitors and have antiproliferative effects (Krasavin et al., 2014).
Synthesis of Novel Compounds with Oxadiazole :
- The synthesis of new compounds incorporating oxadiazole and piperidine rings, and their evaluation for biological efficacy (Patel et al., 2012).
- Development of GPR119 agonists, including structures with 1,2,4-oxadiazole and piperidine, for their potential in diabetic treatment (Kubo et al., 2021).
Local Anesthetic Activity :
- Testing of compounds including 3-[β-(piperidin-1-yl)]ethyl-5-aryl-1,2,4-oxadiazoles for local anesthetic activity, identifying several compounds with higher activity than reference drugs (Kayukova et al., 2011).
Future Directions
Mechanism of Action
Target of Action
The compound 2-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]piperidine hydrochloride, also known as 5-Isopropyl-3-(piperidin-2-yl)-1,2,4-oxadiazole hydrochloride, is a complex molecule with a 1,2,4-oxadiazole ring, which is a well-known pharmacophore . This pharmacophore is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . .
Mode of Action
1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy , agents for treatment of age-related diseases , antimicrobials , and novel class of peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists .
Biochemical Pathways
1,2,4-oxadiazole derivatives have been associated with various biochemical pathways due to their diverse therapeutic applications .
Result of Action
Given the therapeutic applications of 1,2,4-oxadiazole derivatives, it can be inferred that this compound may have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
3-piperidin-2-yl-5-propan-2-yl-1,2,4-oxadiazole;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O.ClH/c1-7(2)10-12-9(13-14-10)8-5-3-4-6-11-8;/h7-8,11H,3-6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPHOIETWVKBIFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NO1)C2CCCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.